Cas no 851943-68-5 (N-2-(4-methoxyphenyl)ethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-2-(4-methoxyphenyl)ethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 851943-68-5
• MF: C₁₆H₁₅N₃O₃S
• MW: 329.373602151871
• CID: 5847219
• PubChem ID: 3372573
• Update Time: 2025-07-14

N-2-(4-methoxyphenyl)ethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenethyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, N-[2-(4-methoxyphenyl)ethyl]-5-oxo-
• F0636-0063
• Z56692421
• N-[2-(4-methoxyphenyl)ethyl]-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• AKOS000432829
• N-[2-(4-methoxyphenyl)ethyl]-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 851943-68-5
• N-2-(4-methoxyphenyl)ethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

• Inchi： 1S/C16H15N3O3S/c1-22-12-4-2-11(3-5-12)6-7-17-14(20)13-10-18-16-19(15(13)21)8-9-23-16/h2-5,8-10H,6-7H2,1H3,(H,17,20)
• InChI Key： KYLYRDWFOBYRGG-UHFFFAOYSA-N
• SMILES： C12SC=CN1C(=O)C(C(NCCC1=CC=C(OC)C=C1)=O)=CN=2

Computed Properties

• Exact Mass: 329.08341252g/mol
• Monoisotopic Mass: 329.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 96.3Ų

Additional information on N-2-(4-methoxyphenyl)ethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

N-2-(4-Methoxyphenyl)ethyl-5-oxo-5H-1,3thiazolo3,2-a-pyrimidine-6-carboxamide: A Comprehensive Overview

The compound with CAS No 851943-68-5, known as N-2-(4-methoxyphenyl)ethyl-5-oxo-5H-1,3thiazolo3,2-a-pyrimidine-6-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of thiazolopyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's unique structure incorporates a thiazolopyrimidine ring system fused with a pyrimidine moiety, along with a substituted phenethyl group and a carboxamide functional group. These structural features contribute to its intriguing pharmacological properties and make it a promising candidate for drug development.

Recent studies have highlighted the antiproliferative activity of this compound against various cancer cell lines, suggesting its potential as an anticancer agent. The thiazolopyrimidine core is known to interact with key cellular targets, such as kinases and other enzymes involved in cell signaling pathways. The presence of the 4-methoxyphenyl group enhances the molecule's lipophilicity and bioavailability, which are critical factors for its therapeutic efficacy. Furthermore, the carboxamide group at the 6-position of the pyrimidine ring may play a role in modulating the compound's interactions with biological systems.

One of the most exciting developments in this area is the exploration of N-2-(4-methoxyphenyl)ethyl derivatives in targeted therapy. Researchers have reported that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as a chemotherapeutic agent with reduced side effects. Additionally, its ability to inhibit key oncogenic pathways has been validated through in vitro and in vivo experiments, further underscoring its therapeutic potential.

The synthesis of CAS No 851943-68-5 involves a multi-step process that combines advanced organic synthesis techniques. The construction of the thiazolopyrimidine ring system typically requires careful control over reaction conditions to ensure high yields and purity. The introduction of the phenethyl group and the carboxamide moiety are critical steps that determine the compound's final properties. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

From an SEO optimization perspective, this compound's name and related terms such as N-(4-methoxyphenethyl)-substituted thiazolopyrimidine derivatives are highly relevant keywords in scientific literature and industry reports. Ensuring that these terms are strategically incorporated into technical documents and research articles can enhance their visibility in academic databases and search engines.

In conclusion, N-2-(4-methoxyphenyl)ethyl-5-oxo-5H-1,3thiazolo3,2-a-pyrimidine-6-carboxamide represents a cutting-edge molecule with immense potential in drug discovery. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a key player in the development of novel therapeutic agents. As research continues to unravel its full spectrum of activities and applications, this compound is poised to make significant contributions to the field of medicinal chemistry.